Cas no 2227861-64-3 (methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate)

Methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate is a chiral intermediate with significant utility in the synthesis of bioactive compounds, particularly in agrochemical and pharmaceutical applications. Its key structural features include a thiazole ring with a chloro substituent and a β-hydroxy ester moiety, which contribute to its reactivity and versatility in chemical transformations. The (3R)-configuration ensures stereochemical precision, making it valuable for enantioselective synthesis. This compound is commonly employed in the production of neonicotinoid insecticides and other fine chemicals, where high purity and defined stereochemistry are critical. Its stability and well-characterized reactivity profile further enhance its suitability for industrial-scale applications.

methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate structure

2227861-64-3 structure

Product Name:methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate

CAS No:2227861-64-3

MF:C₇H₈ClNO₃S

MW:221.661319732666

CID:6000587

PubChem ID:165635043

Update Time:2025-05-23

methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate
- EN300-1994786
- 2227861-64-3
- Inchi： 1S/C7H8ClNO3S/c1-12-6(11)2-4(10)5-3-9-7(8)13-5/h3-4,10H,2H2,1H3/t4-/m1/s1
- InChI Key： AQWLTRGZBUVNFP-SCSAIBSYSA-N
- SMILES： ClC1=NC=C([C@@H](CC(=O)OC)O)S1

Computed Properties

Exact Mass: 220.9913420g/mol
Monoisotopic Mass: 220.9913420g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 87.7Å²

methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1994786-0.05g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	0.05g	$1632.0	2023-09-16
Enamine	EN300-1994786-0.1g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	0.1g	$1711.0	2023-09-16
Enamine	EN300-1994786-0.25g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	0.25g	$1789.0	2023-09-16
Enamine	EN300-1994786-0.5g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	0.5g	$1866.0	2023-09-16
Enamine	EN300-1994786-1.0g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	1g	$1944.0	2023-06-03
Enamine	EN300-1994786-2.5g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	2.5g	$3809.0	2023-09-16
Enamine	EN300-1994786-5.0g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	5g	$5635.0	2023-06-03
Enamine	EN300-1994786-10.0g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	10g	$8357.0	2023-06-03
Enamine	EN300-1994786-1g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	1g	$1944.0	2023-09-16
Enamine	EN300-1994786-5g	methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate	2227861-64-3	5g	$5635.0	2023-09-16

methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate

Methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate, identified by the CAS number 2227861-64-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features and promising biological activities, has garnered attention in recent research studies. In this article, we delve into the properties, applications, and latest advancements related to this compound.

The molecular structure of methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate is characterized by a chiral center at the third carbon atom of the propanoate backbone. The presence of a thiazole ring with a chlorine substituent introduces unique electronic and steric properties to the molecule. This structure not only enhances its stability but also contributes to its potential as a bioactive agent.

Recent studies have highlighted the biological activity of this compound in various assays. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its efficacy as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it a promising candidate for drug development in this domain.

In terms of synthesis, methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate can be synthesized via a multi-step process involving nucleophilic substitution and oxidation reactions. The stereochemistry at the chiral center is crucial for its biological activity, and researchers have employed advanced techniques such as asymmetric catalysis to ensure high enantiomeric excess in the product.

The application potential of this compound extends beyond pharmacology into agrochemicals and materials science. Its thiazole moiety is known to exhibit fungicidal properties, making it a potential candidate for developing eco-friendly pesticides. Additionally, its propanoate group can serve as a versatile building block for constructing more complex molecules with tailored functionalities.

From an environmental perspective, understanding the toxicological profile of methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate is essential for its safe utilization. Preliminary toxicity studies indicate that it exhibits low acute toxicity in experimental models; however, long-term effects require further investigation to ensure compliance with regulatory standards.

In conclusion, methyl (3R)-3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoate represents a valuable addition to the arsenal of bioactive compounds under investigation. Its unique structure, coupled with promising biological activities and versatile synthetic routes, positions it as a key player in future research and development efforts across multiple disciplines.